2-Chloro-9,10-bis(phenylethynyl)anthracene

• CAS RN: 41105-36-6
• Molecular Formula: C30H17Cl
• Molecular Weight: 412.9 g/mol
• IUPAC Name: 2-chloro-9,10-bis(2-phenylethynyl)anthracene
• InChI: InChI=1S/C30H17Cl/c31-24-17-20-29-27(18-15-22-9-3-1-4-10-22)25-13-7-8-14-26(25)28(30(29)21-24)19-16-23-11-5-2-6-12-23/h1-14,17,20-21H
• InChI Key: YDYTTZZBQVZTPY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C#CC2=C3C=CC(=CC3=C(C4=CC=CC=C42)C#CC5=CC=CC=C5)Cl
• Pictograms: Irritant

Description

2-Chloro-9,10-bis(phenylethynyl)anthracene, also known as 2-Chloro-BPEA, is a fluorescent dye used in lightsticks. It emits green light, used in 12-hour low-intensity Cyalume sticks. It has the empirical formula C30H17Cl.

Synthesis Analysis

The synthesis of 2-Chloro-9,10-bis(phenylethynyl)anthracene and its derivatives can be achieved by the Suzuki/Sonogashira cross-coupling reactions.

Molecular Structure Analysis

The molecular formula of 2-Chloro-9,10-bis(phenylethynyl)anthracene is C30H17Cl. It has an average mass of 412.909 Da and a monoisotopic mass of 412.101868 Da.

Physical And Chemical Properties Analysis

2-Chloro-9,10-bis(phenylethynyl)anthracene has a melting point of 224-226 °C (lit.). Despite similar optical properties in solution, different molecules exhibit vastly different properties in thin films.

Future Directions

The green glowstick dye 9,10-bis(phenylethynyl)anthracene (BPEA) and its derivatives, including 2-Chloro-9,10-bis(phenylethynyl)anthracene, have shown great promise in solution-based UC applications. Due to favorable band alignment of the perovskite and energy levels, it is conceivable that a wide variety of BPEA derivatives could be compatible with the perovskite-based UC system.